3-(Propane-1-sulfonylamino)-benzoic acid ethyl ester

• CAS No.: 849409-81-0
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• IUPAC Name: ethyl 3-(propylsulfonylamino)benzoate
• InChI: InChI=1S/C12H17NO4S/c1-3-8-18(15,16)13-11-7-5-6-10(9-11)12(14)17-4-2/h5-7,9,13H,3-4,8H2,1-2H3
• InChI Key: GOJQUQMHFSBRJW-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=CC=CC(=C1)C(=O)OCC

Description

3-(Propane-1-sulfonylamino)-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 3-amino-benzoic acid ethyl ester (74, 5.0 g, 0.030 mol) in methylene chloride (30.0 mL) were added pyridine (3.67 mL, 0.045 mol) and propane-1-sulfonyl chloride (3.75 mL, 33.0 mmol). The reaction was stirred at room temperature for 2 hours. The reaction mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and concentrated. The desired compound was isolated by silica gel column chromatography eluting with 20% ethyl acetate in hexane to give a white solid (75, 6.0 g, 74.1%).

Synthesis routes and methods II

Procedure details